Cas no 923282-75-1 (1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(2-chloroethyl)-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(2-chloroethyl)-
• CAS No: 923282-75-1
• MF: C₇H₆Cl₂N₄
• MW: 217.055338382721
• CID: 737881
• PubChem ID: 71445806
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-1-(2-chloroethyl)-
• 7-chloro-1-(2-chloroethyl)pyrazolo[4,3-d]pyrimidine
• 923282-75-1
• DTXSID20854320
• SCHEMBL12725194
• 7-Chloro-1-(2-chloroethyl)-1H-pyrazolo[4,3-d]pyrimidine

• Inchi： 1S/C7H6Cl2N4/c8-1-2-13-6-5(3-12-13)10-4-11-7(6)9/h3-4H,1-2H2
• InChI Key： ZTSAHFSNLLWFPA-UHFFFAOYSA-N
• SMILES： ClCCN1C2C(=NC=NC=2C=N1)Cl

Computed Properties

• Exact Mass: 215.9969516g/mol
• Monoisotopic Mass: 215.9969516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines